2-(4-methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• IUPAC Name: 2-(4-methoxyphenyl)-7-[(4-methylphenyl)methylsulfanyl]-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C20H18N4O2S/c1-13-3-5-14(6-4-13)12-27-20-22-21-19(25)18-11-17(23-24(18)20)15-7-9-16(26-2)10-8-15/h3-11H,12H2,1-2H3,(H,21,25)
• InChI Key: SXXNJFWBKQTQOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=C(C=C4)OC
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• CAS No.: 946253-90-3

Description

2-(4-Methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a pyrazolo-triazinone derivative characterized by a fused bicyclic core structure. Key structural features include:

• 4-Methoxyphenyl substituent at position 2: Introduces electron-donating methoxy groups, which may enhance solubility or modulate electronic properties .
• 4-Methylbenzylthio group at position 7: A sulfur-containing substituent that increases lipophilicity and may influence metabolic stability .

Biological Activity

The compound 2-(4-methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a member of the pyrazolo[1,5-d][1,2,4]triazine family, which has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C22H21N5O3S
• Molecular Weight : 435.5 g/mol
• CAS Number : 922025-49-8

Anticancer Activity

Research indicates that compounds within the pyrazolo[1,5-d][1,2,4]triazine class exhibit significant anticancer properties. A study demonstrated that derivatives with thio substituents showed inhibitory effects on thymidine phosphorylase (TP) and angiogenesis markers such as VEGF and MMP-9 in MDA-MB-231 breast cancer cells. The compound's structure suggests it may act through multiple pathways involved in cancer proliferation and metastasis .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit various enzymes. For instance:

• Thymidine Phosphorylase Inhibition : The compound exhibited an IC50 value comparable to reference compounds in inhibiting thymidine phosphorylase, suggesting potential utility in cancer treatment by disrupting nucleotide metabolism .

Antimicrobial Activity

Preliminary studies have indicated that thio derivatives of pyrazolo[1,5-d][1,2,4]triazines possess antimicrobial properties. The specific compound's efficacy against various bacterial strains is yet to be fully elucidated but shows promise based on structural analogs .

The mechanism by which 2-(4-methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one exerts its biological effects is likely multifaceted:

• Adenosine Receptor Modulation : Similar compounds have been shown to interact with adenosine receptors (A1AR and A2AAR), influencing cellular signaling pathways related to inflammation and cancer progression .
• Inhibition of Angiogenesis : By targeting angiogenic factors like VEGF and MMP-9, the compound may hinder tumor growth and metastasis.

Case Studies

Several studies have explored the biological activity of similar compounds:

• Study on Thymidine Phosphorylase : A structure-activity relationship (SAR) study found that modifications at the thio position significantly influenced enzyme inhibition and anticancer activity .
• Antimicrobial Evaluation : Research into related thio derivatives demonstrated notable antibacterial effects against both gram-positive and gram-negative bacteria .

Data Tables

Biological Activity	Observed Effects	Reference
Thymidine Phosphorylase Inhibition	IC50 comparable to 7-Deazaxanthine
VEGF Inhibition	Reduced expression in cancer cells
Antimicrobial Activity	Efficacy against specific bacterial strains

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. The pyrazolo[1,5-d][1,2,4]triazine scaffold has been associated with significant biological activity against various cancer cell lines.

Case Study: In Vitro Anticancer Activity

A study evaluated the compound's efficacy against several cancer cell lines, including MCF-7 (breast cancer), HepG2 (liver cancer), and HCT-116 (colon cancer). The results are summarized in the following table:

Compound ID	Cell Line	IC50 (nM) Mean ± SD
2-(4-methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one	MCF-7	25 ± 5
	HepG2	30 ± 6
	HCT-116	28 ± 4

These findings indicate that the compound exhibits potent anticancer properties, significantly inhibiting cell proliferation at low concentrations .

Research Insights

In vitro assays demonstrated that the compound effectively reduced CDK activity in treated cells, leading to cell cycle arrest and apoptosis . This mechanism positions it as a promising candidate for further development in cancer therapy.

Other Biological Activities

Beyond its anticancer properties, this compound has shown potential in other therapeutic areas:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of pyrazolo[1,5-d][1,2,4]triazines possess antimicrobial properties against various bacterial strains.
• Anti-inflammatory Effects : Some derivatives have been investigated for their ability to modulate inflammatory pathways, indicating potential use in treating inflammatory diseases.

Comparison with Similar Compounds

Position 2 Aryl Group Modifications

• 2-(4-Ethoxyphenyl) analog (F835-0442): Replacing methoxy with ethoxy increases steric bulk and slightly enhances logP (4.90 vs. ~4.5 estimated for methoxy). The ethoxy group may reduce metabolic oxidation compared to methoxy .
• 2-Phenyl derivatives (e.g., 5-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-2-phenyl-...): Lacking electron-donating groups at position 2, these compounds exhibit lower solubility (logSw ≈ -4.5) and reduced hydrogen-bonding capacity .

Position 7 Thioether Modifications

• This compound’s logP is likely higher (~5.0) due to the chloro substituent .
• 7-[(4-Methylbenzyl)thio] group : The methyl group enhances lipophilicity (logP ≈ 4.9) without introducing significant steric hindrance, balancing solubility and membrane permeability .

Absence of Thioether Linkers

Core Heterocycle Variations

Pyrazolo[1,5-a]pyrimidinones ()

• MK78 (trifluoromethylphenyl substituent) : Fluorinated groups significantly elevate logP (>5.0) and may improve blood-brain barrier penetration .

Physicochemical and Structural Data

Compound Name	Molecular Weight (g/mol)	logP	logSw	Key Substituents
2-(4-Methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one	~430 (estimated)	~4.9	-4.5	4-Methoxy, 4-methylbenzylthio
2-(4-Ethoxyphenyl)-7-oxadiazolyl analog (F835-0442)	446.49	4.90	-4.55	4-Ethoxy, oxadiazole
7-[(4-Chlorobenzyl)thio]-2-(2-furyl) analog	~410 (estimated)	~5.1	-5.0	Chlorobenzylthio, furyl
2-(4-Methoxyphenyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one	~350 (estimated)	~3.5	-3.8	4-Methoxy, no thioether